Cas no 693-90-3 (4-Methyl-isothiazole)

• Product Name: 4-Methyl-isothiazole
• CAS No: 693-90-3
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD11501471
• CID: 862983
• PubChem ID: 136499
• Update Time: 2025-11-02

4-Methyl-isothiazole Chemical and Physical Properties

Names and Identifiers

• isothiazole, 4-methyl-
• 4-Methylisothiazole
• 4-Methyl-1,2-thiazole
• 4-Methyl-isothiazole
• 693-90-3
• DTXSID20219359
• MFCD11501471
• CS-0262518
• EN300-82994
• AKOS006322899
• A904145
• AS-6215
• YUTQRQJTFPEEPB-UHFFFAOYSA-N

• MDL： MFCD11501471
• Inchi： 1S/C4H5NS/c1-4-2-5-6-3-4/h2-3H,1H3
• InChI Key： YUTQRQJTFPEEPB-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C

Computed Properties

• Exact Mass: 99.01435
• Monoisotopic Mass: 99.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.121
• Boiling Point: 47.8°C at 760 mmHg
• Refractive Index: 1.535
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 4-Methyl-isothiazole

4-Methyl-isothiazole (CAS No. 693-90-3): Properties, Applications, and Market Insights

4-Methyl-isothiazole (CAS No. 693-90-3) is a heterocyclic organic compound belonging to the isothiazole family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for heterocyclic compounds in drug discovery and material science, 4-Methyl-isothiazole has emerged as a key intermediate in synthetic chemistry.

The chemical structure of 4-Methyl-isothiazole features a five-membered ring containing nitrogen and sulfur atoms, with a methyl group at the 4-position. This unique structure imparts distinct physicochemical properties, making it valuable for various industrial applications. Researchers and manufacturers are increasingly exploring its potential in high-performance materials and bioactive compounds, aligning with current trends in sustainable chemistry and green synthesis.

One of the most searched topics related to 4-Methyl-isothiazole is its role in pharmaceutical intermediates. The compound serves as a building block for synthesizing drugs targeting neurological disorders and infectious diseases. Recent studies have highlighted its potential in developing antimicrobial agents, addressing the global challenge of antibiotic resistance. This aligns with the growing interest in novel therapeutic compounds and drug discovery.

In the agrochemical sector, 4-Methyl-isothiazole derivatives are being investigated for their pesticidal activity. With the increasing demand for eco-friendly crop protection solutions, this compound offers a promising alternative to traditional pesticides. Its mode of action and environmental impact are frequently discussed in scientific forums and industry reports, making it a hot topic in sustainable agriculture.

The market for 4-Methyl-isothiazole is expanding, driven by advancements in chemical synthesis and rising R&D investments. Key players in the specialty chemicals industry are focusing on scalable production methods to meet the growing demand. According to recent market analyses, the compound's applications in electronic materials and catalysts are also gaining traction, reflecting broader trends in advanced material science.

From a regulatory perspective, 4-Methyl-isothiazole is subject to standard safety and handling guidelines applicable to organic compounds. Researchers and industrial users often search for information on its storage conditions, handling precautions, and compatibility with other chemicals. Proper documentation and safety data sheets are essential for compliance with international chemical regulations.

In conclusion, 4-Methyl-isothiazole (CAS No. 693-90-3) is a multifaceted compound with significant potential across various industries. Its role in pharmaceutical development, agrochemical innovation, and material science underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a key focus for scientists and industry professionals alike.